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Compound of Interest

Compound Name:
7-Chloro-2H-1,4-benzothiazin-

3(4H)-one

CAS No.: 5333-05-1

Cat. No.: B188765

Get Quote

Scaffold Analysis, Synthesis, and Pharmaceutical Applications

Executive Summary
This technical guide provides an in-depth analysis of 7-Chloro-2H-1,4-benzothiazin-3(4H)-
one (CAS: 5333-05-1), a privileged heterocyclic scaffold in medicinal chemistry. Belonging to

the 1,4-benzothiazine class, this molecule serves as a critical intermediate in the development

of antimicrobial agents (specifically peptide deformylase inhibitors), antihypertensives (calcium

channel blockers), and neuroprotective agents.[1] This document details its structural

nomenclature, validated synthetic protocols, reaction mechanisms, and therapeutic utility.

Nomenclature and Structural Identity
The precise IUPAC nomenclature is essential for preventing ambiguity in patent literature and

database retrieval.
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IUPAC Name: 7-Chloro-4H-benzo[b][1,4]thiazin-3-one[2][3]

Alternative Name: 7-Chloro-2H-1,4-benzothiazin-3(4H)-one[2][3][4][5]

CAS Registry Number: 5333-05-1[5]

Molecular Formula: C₈H₆ClNOS[3]

Molecular Weight: 199.66 g/mol

Structural Numbering Logic
The numbering of the bicyclic system dictates the substituent placement:

Sulfur (S) is assigned position 1.

Nitrogen (N) is assigned position 4.

The Carbonyl (C=O) is at position 3.

The Chlorine (Cl) is at position 7 (para to the nitrogen).

2H indicates saturation at the carbon adjacent to sulfur.

4H indicates the presence of a proton on the nitrogen (lactam form).
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Feature Descriptor Chemical Significance

Core 1,4-Benzothiazine
Bicyclic heterocycle (Benzene

fused to Thiazine).[2][6]

Functionality 3-one (Lactam)
H-bond donor/acceptor site;

key for receptor binding.

Substitution 7-Chloro

Electron-withdrawing group;

modulates lipophilicity and

metabolic stability.

Saturation 2H (Dihydro)

Non-planar conformation at the

thiazine ring, affecting docking

geometry.

Synthetic Methodology
The synthesis of 7-chloro-2H-1,4-benzothiazin-3(4H)-one typically proceeds via the

condensation of 2-aminobenzenethiol derivatives with alpha-halo esters or acids.

Validated Protocol: The Thiol-Alkylation/Cyclization
Route
Precursor: 2-Amino-5-chlorobenzenethiol (CAS: 23474-98-8) Reagent: Chloroacetyl chloride or

Chloroacetic acid

Step-by-Step Workflow:
Solubilization: Dissolve 2-amino-5-chlorobenzenethiol in an alkaline aqueous solution

(NaOH/KOH) or a polar organic solvent (DMF) with a base (K₂CO₃). Note: The thiol is prone

to oxidation; perform under inert atmosphere (N₂) if possible.

S-Alkylation (0°C to RT): Slowly add chloroacetic acid. The thiolate anion is a softer, more

powerful nucleophile than the amine, ensuring regioselective attack at the sulfur to form the

intermediate S-(2-amino-5-chlorophenyl)thioglycolic acid.

Cyclization (Reflux): Acidify the mixture to isolate the intermediate, or heat directly (reflux in

toluene or xylene with p-TsOH, or in acidic aqueous media) to drive the intramolecular
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condensation between the amine and the carboxylic acid/ester, closing the ring to form the

lactam.

Purification: The product precipitates upon cooling or addition of water. Recrystallize from

ethanol/water.

Synthetic Pathway Diagram
The following diagram illustrates the reaction logic and intermediate formation.

2-Amino-5-chlorobenzenethiol
(Nucleophile)

Intermediate:
S-(2-amino-5-chlorophenyl)

thioglycolic acid

S-Alkylation
(NaOH, 0°C)

Chloroacetic Acid
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benzothiazin-3(4H)-one

Cyclization
(-H2O, Reflux/H+)

Click to download full resolution via product page

Figure 1: Synthetic route from aminobenzenethiol via S-alkylation and subsequent

intramolecular amide formation.

Mechanistic & Experimental Insights
Regioselectivity (S vs. N attack)
In the presence of a base, the thiol group (-SH) is deprotonated to the thiolate (-S⁻), which is

significantly more nucleophilic than the aniline nitrogen. This ensures that the initial attack on

the chloroacetic acid occurs at the sulfur atom. If the reaction pH is too low, or if the electrophile

is highly reactive (e.g., chloroacetyl chloride used without base control), N-acylation may

compete, leading to impurities.

Self-Validating Quality Control
To ensure the integrity of the synthesis, the following checkpoints must be monitored:

TLC Monitoring: The starting material (thiol) is highly polar and oxidizes easily to the disulfide

(non-polar spot). The formation of the benzothiazine ring usually results in a spot with distinct

Rf intermediate between the acid and the amine.
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IR Spectroscopy:

Success Indicator: Appearance of a strong Lactam Carbonyl (C=O) stretch at 1650–1690

cm⁻¹.

Completion Indicator: Disappearance of the broad carboxylic acid O-H stretch of the

intermediate.

1H NMR Verification (DMSO-d6):

δ ~3.5 ppm (s, 2H): Characteristic singlet for the -S-CH₂-C=O methylene protons.

δ ~10.5 ppm (s, 1H): Broad singlet for the Lactam NH.

Pharmaceutical Applications
The 7-chloro-2H-1,4-benzothiazin-3(4H)-one scaffold is a "privileged structure" in drug

discovery, serving as a template for various bio-active derivatives.

Antibacterial Activity (Peptide Deformylase Inhibition)
Recent research highlights 1,4-benzothiazine-3-ones as inhibitors of Peptide Deformylase

(PDF).[7][8] PDF is an essential bacterial enzyme responsible for removing the N-formyl group

from nascent polypeptide chains.

Mechanism: The lactam ring mimics the transition state of the peptide substrate.

Relevance: Effective against Staphylococcus aureus, including resistant strains (MRSA).

Cardiovascular Agents
Derivatives of this scaffold act as Calcium Channel Blockers and potassium channel openers.

The 7-chloro substitution is often critical for lipophilicity, allowing the drug to penetrate vascular

smooth muscle tissue and induce vasorelaxation (antihypertensive effect).

Biological Pathway Visualization
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Figure 2: Pharmacological pathways targeted by 1,4-benzothiazine-3-one derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b188765/docs#technical-guide-7-chloro-2h-1-4-
benzothiazin-3-4h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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